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Compound of Interest

(3-Bromo-5-fluorophenyl)
Compound Name:
(phenyl)methanol

Cat. No.: B7871838

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (3-bromo-5-fluorophenyl)
(phenyl)methanol, a halogenated benzhydrol of interest in synthetic and medicinal chemistry.
Due to the limited direct literature on this specific molecule, this guide synthesizes information
from established chemical principles and data on structurally related compounds to offer a
comprehensive resource for researchers.

Chemical Identity and Nomenclature

The structure of (3-bromo-5-fluorophenyl)(phenyl)methanol features a central methane
carbon bonded to a hydroxyl group, a phenyl group, and a 3-bromo-5-fluorophenyl group.

IUPAC Name: (3-bromo-5-fluorophenyl)(phenyl)methanol
Synonyms:

e 3-Bromo-5-fluorobenzhydrol
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e (3-Bromo-5-fluorophenyl)phenylcarbinol
e 0-(3-Bromo-5-fluorophenyl)benzenemethanol

CAS Number: A specific CAS number for this compound is not readily available in public
databases, underscoring its novelty.

Nomenclature Rationale:

According to IUPAC nomenclature rules for substituted benzene derivatives and alcohols, the
methanol forms the parent structure.[1][2][3][4] The two aryl groups attached to the carbinol
carbon are treated as substituents. The numbering of the substituted phenyl ring gives the
lowest possible locants to the bromo and fluoro groups.

Physicochemical Properties (Inferred)

The following properties are estimated based on data for structurally similar compounds, such
as 3-fluorobenzhydrol.[5] These values should be considered predictive and require
experimental verification.

Property Inferred Value

Molecular Formula C13H10BrFO

Molecular Weight 281.12 g/mol

Appearance Likely a white to off-white solid

Expected to be in a similar range to related

Melting Point benzhydrols (e.g., 3-fluorobenzhydrol: 78.9 °C)
[5]

Boiling Point > 300 °C (Predicted)

Expected to be soluble in common organic
Solubility solvents like dichloromethane, ethyl acetate,

and methanol; sparingly soluble in water.

pKa (hydroxyl proton) ~12-13 (Predicted)
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Synthesis of (3-bromo-5-fluorophenyl)
(phenyl)methanol

The synthesis of unsymmetrical benzhydrols can be efficiently achieved through two primary
routes: the reduction of the corresponding benzophenone or the addition of an organometallic
reagent to a benzaldehyde derivative.[6][7][8] The Grignard reaction represents a robust and
widely applicable method for this transformation.[9][10][11][12]

Proposed Synthetic Pathway: Grighard Reaction

This synthesis involves the reaction of a Grignard reagent prepared from 1-bromo-3-fluoro-5-
iodobenzene with benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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